1-(4-Chlorophenyl)-2-iodo-3-methylnaphthalene

• Molecular Formula: C17H12ClI
• Molecular Weight: 378.6 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-iodo-3-methylnaphthalene
• InChI: InChI=1S/C17H12ClI/c1-11-10-13-4-2-3-5-15(13)16(17(11)19)12-6-8-14(18)9-7-12/h2-10H,1H3
• InChI Key: ZHHBABRFTOZTIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2C(=C1I)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-2-iodo-3-methylnaphthalene is a useful research compound. Its molecular formula is C17H12ClI and its molecular weight is 378.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-chlorophenyl)-2-methyl-1-phenylbut-3-yn-2-ol (3D) (1.77 g, 6.53 mmol) in acetonitrile (50 mL) was added sodium bicarbonate (1.097 g, 13.06 mmol), followed by iodine (4.974 g, 19.60 mmol). The reaction mixture was stirred for 1.5 h, then diluted with diethyl ether. The organic layer was washed with 1 M sodium thiosulfate solution (50 mL). The aqueous layer was back-extracted with diethyl ether and the combined organic layer was dried (MgSO4), filtered, concentrated, adsorbed onto silica gel and purified by flash column chromatography (silica gel, hexanes) to give 3E as an off-white solid (1.8733 g). 1H-NMR: 300 MHz, (CDCl3) δ 7.74 (d, J=6.6 Hz, 1H), 7.73 (s, 1H), 7.48-7.40 (m, 3H), 7.24-7.20 (m, 2H), 7.13 (d, J=8.1 Hz, 2H), 2.64 (s, 3 H).